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Compound of Interest

Compound Name: Butethamine

Cat. No.: B1197893 Get Quote

Butethamine: A Technical Guide for Researchers
An in-depth examination of the chemical properties, synthesis, mechanism of action, and

experimental evaluation of the local anesthetic Butethamine.

This technical guide provides a comprehensive overview of Butethamine, a local anesthetic of

the ester class. It is intended for researchers, scientists, and professionals in drug

development, offering detailed information on its chemical identity, synthesis, and methods for

evaluating its biological activity.

Core Data and Synonyms
Butethamine, and its more commonly used hydrochloride salt, are known by several names in

scientific literature and commercial products. The fundamental chemical and physical

properties are summarized below.
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Property Butethamine
Butethamine
Hydrochloride

CAS Registry Number 2090-89-3[1][2][3] 553-68-4[1][4]

Molecular Formula C₁₃H₂₀N₂O₂[1] C₁₃H₂₁ClN₂O₂[4]

Molecular Weight 236.31 g/mol [1] 272.77 g/mol [4]

Melting Point Not available 192-196 °C[1]

Solubility

Slightly soluble in alcohol,

chloroform, benzene.

Practically insoluble in ether.[1]

Soluble in water. Slightly

soluble in alcohol, chloroform,

benzene. Practically insoluble

in ether.[1]

IUPAC Name
2-(2-methylpropylamino)ethyl

4-aminobenzoate[2]

2-(2-methylpropylamino)ethyl

4-

aminobenzoate;hydrochloride

Synonyms

Monocain, Ibylcaine, 2-

(Isobutylamino)ethyl p-

aminobenzoate, 2-[(2-

Methylpropyl)amino]ethanol 4-

aminobenzoate[2]

Butethamine HCl, IBYLCAINE

CHLORIDE, Monocaine

hydrochloride, 2-

(Isobutylamino)ethyl p-

aminobenzoate

hydrochloride[5]

Mechanism of Action: Sodium Channel Blockade
Butethamine, like other local anesthetics, exerts its effect by blocking the transmission of

nerve impulses. This is achieved by inhibiting the propagation of action potentials in nerve

fibers. The primary molecular target for this action is the voltage-gated sodium channel in the

neuronal cell membrane.

By reversibly binding to the sodium channels, Butethamine prevents the influx of sodium ions

that is necessary for the depolarization of the nerve membrane. This blockade of ion flow raises

the threshold for electrical excitation and slows the propagation of the nerve impulse, ultimately

leading to a failure to transmit the pain signal to the central nervous system.
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Starting Materials:
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2-(isobutylamino)ethanol,
H₂SO₄
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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